6-(3,4-dimethylphenyl)-2-{[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-(3,4-dimethylphenyl)-2-[[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C24H24N4O4/c1-5-31-20-10-8-18(13-21(20)30-4)24-25-22(32-27-24)14-28-23(29)11-9-19(26-28)17-7-6-15(2)16(3)12-17/h6-13H,5,14H2,1-4H3
• InChI Key: CFXMGKWDTDJFEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NOC(=N2)CN3C(=O)C=CC(=N3)C4=CC(=C(C=C4)C)C)OC
• Molecular Formula: C24H24N4O4
• Molecular Weight: 432.5 g/mol
• CAS No.: 1040674-19-8

Description

The compound 6-(3,4-dimethylphenyl)-2-{[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one features a dihydropyridazin-3-one core substituted at position 6 with a 3,4-dimethylphenyl group. Position 2 is functionalized with a methyl-linked 1,2,4-oxadiazole ring bearing a 4-ethoxy-3-methoxyphenyl substituent.

Key structural attributes:

• Dihydropyridazinone core: Provides a planar, electron-deficient system for π-stacking interactions.
• Oxadiazole moiety: Enhances metabolic stability and hydrogen-bonding capacity.
• Aromatic substituents: The 3,4-dimethylphenyl and 4-ethoxy-3-methoxyphenyl groups likely influence lipophilicity and target binding.

Biological Activity

6-(3,4-dimethylphenyl)-2-{[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one is a complex organic compound with significant potential in medicinal chemistry. Its molecular formula is C24H24N4O4, and it has garnered interest for its biological activities, particularly in anticancer research.

Chemical Structure

The compound features a unique structure that includes a pyridazinone core and oxadiazole moiety, which are known for their biological activities. The presence of various substituents enhances its pharmacological profile.

Property	Value
Molecular Formula	C24H24N4O4
Molecular Weight	432.5 g/mol
Purity	≥95%

Anticancer Properties

Recent studies have highlighted the anticancer potential of oxadiazole derivatives. For instance, compounds similar to 6-(3,4-dimethylphenyl)-2-{[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydropyridazin-3-one have demonstrated significant cytotoxic effects against various cancer cell lines.

• Mechanism of Action : The compound may exert its anticancer effects by inhibiting key enzymes or pathways involved in cancer cell proliferation. For example, it has been suggested that oxadiazole derivatives can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific molecular pathways such as EGFR and Src kinases .
• Case Studies :
  • In vitro studies have shown that related compounds exhibit IC50 values ranging from 0.67 µM to 1.18 µM against different cancer cell lines including HEPG2 (liver cancer) and MCF7 (breast cancer) .
  • A recent screening indicated that certain derivatives had better growth inhibition percentages compared to standard chemotherapeutics like staurosporine and ethidium bromide .

Antimicrobial Activity

The compound is also being explored for its antimicrobial properties. Preliminary data suggest that derivatives with similar structures exhibit broad-spectrum antibacterial activity at low MIC values (Minimum Inhibitory Concentration) .

Structure-Activity Relationship (SAR)

Research into the SAR of oxadiazole derivatives has revealed that specific substitutions on the phenyl rings significantly influence biological activity. For example:

• The presence of electron-donating groups tends to enhance anticancer activity.
• Modifications in the oxadiazole ring can alter the compound's interaction with biological targets.

Comparison with Similar Compounds

Structural Analogues

Pyrazoline Derivatives (e.g., 1h and 2h from )

• Structure : Pyrazoline cores (e.g., 1-(3,4-dimethylphenyl)-3-phenyl-5-(4-methoxyphenyl)-2-pyrazoline) feature a five-membered ring with adjacent nitrogen atoms.
• Substituents : Similar 3,4-dimethylphenyl and alkoxyphenyl groups (e.g., 4-methoxy or 4-ethoxy).

Oxadiazole-Containing Analogues (e.g., and )

• Compound 10: 6-Methyl-4-(3-methylphenyl)-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3,4-dihydropyrimidinethione. Shares the oxadiazole group but replaces dihydropyridazinone with a dihydropyrimidinethione core. Thione group may increase polarity but reduce membrane permeability compared to the target compound’s ketone .
• Compound 12: 4-(4-Ethoxyphenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. Triazolone core with ethoxy/methoxyphenyl substituents. Smaller heterocycle may limit π-stacking interactions relative to the dihydropyridazinone system .

Pyridazinone Derivatives (e.g., )

• Structure: 6-Phenyl-2-(4-phenyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-4,5-dihydropyridazin-3(2H)-one. Similar dihydropyridazinone core but substituted with a triazole-thione group.

Triazolo-Pyrimidinone Analogues ( and )

• Structure: 6-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-(3-fluorobenzyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one. Combines oxadiazole with a fused triazolo-pyrimidinone core. Fluorinated benzyl group may enhance bioavailability but introduces steric bulk absent in the target compound .

Functional and Pharmacological Insights

• Metabolic Stability : The oxadiazole group in the target compound may resist hydrolysis better than thione () or triazolone () analogues.
• Target Selectivity: The dihydropyridazinone core’s rigidity may favor binding to flat enzymatic active sites (e.g., kinases or PDE inhibitors), unlike flexible pyrazolines .

Computational and Experimental Data

• Similarity Metrics: Tanimoto or Dice indices () could quantify structural overlap with known inhibitors, though specific data are unavailable.
• In Silico Predictions : Molecular docking might reveal stronger interactions for the target compound’s oxadiazole group compared to pyrazoline or triazolone cores.

Q & A

Q. What crystallization techniques improve X-ray diffraction quality for structural confirmation?

• Methodology :
• Vapor diffusion : Use methanol/water mixtures to grow single crystals suitable for SC-XRD .
• Slow evaporation in DMSO/acetone mixtures enhances crystal lattice stability .